Cas no 65042-16-2 (GLYCINE, N-[(TETRAHYDRO-2-FURANYL)METHYL]-, 1,1-DIMETHYLETHYL ESTER)

• Product Name: GLYCINE, N-[(TETRAHYDRO-2-FURANYL)METHYL]-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 65042-16-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 3440020
• PubChem ID: 13505723
• Update Time: 2025-06-26

GLYCINE, N-[(TETRAHYDRO-2-FURANYL)METHYL]-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• GLYCINE, N-[(TETRAHYDRO-2-FURANYL)METHYL]-, 1,1-DIMETHYLETHYL ESTER
• IRDYMHHSOVBXCN-UHFFFAOYSA-N
• AKOS009049997
• 65042-16-2
• EN300-9145684
• tert-butyl 2-{[(oxolan-2-yl)methyl]amino}acetate
• SCHEMBL7339747
• N-tetrahydrofurfurylglycine tert-butyl ester

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)8-12-7-9-5-4-6-14-9/h9,12H,4-8H2,1-3H3
• InChI Key： IRDYMHHSOVBXCN-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353Da
• Monoisotopic Mass: 215.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on GLYCINE, N-[(TETRAHYDRO-2-FURANYL)METHYL]-, 1,1-DIMETHYLETHYL ESTER

Glycine, N-[(Tetrahydro-2-furanyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 65042-16-2)

Glycine, N-[(tetrahydro-2-furanyl)methyl]-, 1,1-dimethylethyl ester is a chemical compound with the CAS registry number 65042-16-2. This compound is a derivative of glycine, a simple amino acid that plays a fundamental role in various biological processes. The molecule incorporates a tetrahydrofuran ring and an ester group, which contribute to its unique chemical properties and potential applications in the fields of pharmacology and organic synthesis.

The structure of glycine, N-[(tetrahydro-2-furanyl)methyl]-, 1,1-dimethylethyl ester consists of a glycine backbone with an N-substituent derived from tetrahydrofuran (THF) and an ester group attached to the carboxylic acid moiety. The THF ring introduces a five-membered ether structure, which can enhance the compound's solubility and stability under certain conditions. The ester group, specifically the 1,1-dimethylethyl (isopropyl) ester, further modifies the compound's physicochemical properties, making it suitable for various synthetic and pharmaceutical applications.

Recent studies have highlighted the potential of glycine derivatives in drug discovery and development. For instance, research has shown that certain glycine analogs can act as inhibitors of enzymes involved in metabolic pathways or as modulators of ion channels. The incorporation of the tetrahydrofuran moiety in this compound may enhance its ability to interact with biological targets due to the increased flexibility and hydrogen bonding capabilities introduced by the ether oxygen.

In terms of synthesis, glycine derivatives like this one are often prepared through multi-step organic reactions. The synthesis typically involves the coupling of glycine with appropriate reagents to introduce the desired substituents. For example, the formation of the N-substituted glycine derivative can be achieved through nucleophilic substitution or reductive amination reactions. The esterification step is usually carried out using standard methods such as Fischer esterification or activation of the carboxylic acid with an acid chloride followed by reaction with an alcohol.

The applications of glycine derivatives are diverse and span across various industries. In pharmaceuticals, these compounds are valuable intermediates in drug synthesis due to their ability to serve as building blocks for more complex molecules. Additionally, they are used in agrochemicals and specialty chemicals where specific functional groups are required for activity against pests or for catalytic purposes.

From an environmental standpoint, understanding the fate and behavior of glycine derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Studies have shown that such compounds can undergo biodegradation under aerobic or anaerobic conditions depending on their structural features. The presence of functional groups like ethers and esters can influence the rate of degradation by affecting microbial uptake and enzymatic cleavage.

In conclusion, glycine, N-[(tetrahydro-2-furanyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 65042-16-2) represents a versatile chemical entity with promising applications in various fields. Its unique structure combining glycine with tetrahydrofuran and ester groups offers opportunities for further research into its biological activity and synthetic utility. As advancements in chemical synthesis continue to evolve, this compound stands as a testament to the creativity and innovation within the scientific community.